1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone

• IUPAC Name: 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone
• InChI: InChI=1S/C18H17NO3/c1-13(20)15-7-3-4-8-16(15)18(21)19-10-11-22-17-9-5-2-6-14(17)12-19/h2-9H,10-12H2,1H3
• InChI Key: KGWAVGFYTVKRND-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1C(=O)N2CCOC3=CC=CC=C3C2
• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol

Description

1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone, also known as DBZ, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DBZ belongs to the class of benzoxazepine compounds, which have been found to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antiviral properties. In

Scientific Research Applications

1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone has been extensively studied for its potential therapeutic applications in a variety of diseases, including cancer, Alzheimer's disease, and viral infections. 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone has been found to inhibit the proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease, 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone has been found to improve cognitive function and reduce amyloid-beta accumulation. 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone has also been found to exhibit antiviral activity against a range of viruses, including HIV and hepatitis C virus.

Mechanism of Action

1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone exerts its biological effects by inhibiting the activity of gamma-secretase, an enzyme that is involved in the processing of amyloid precursor protein and Notch receptors. By inhibiting gamma-secretase, 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone reduces the production of amyloid-beta and Notch intracellular domain, which are implicated in the pathogenesis of Alzheimer's disease and cancer, respectively. 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone also inhibits the replication of viral RNA by targeting the viral protease.
Biochemical and Physiological Effects
1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone has been found to exhibit a range of biochemical and physiological effects, including reducing inflammation, inducing apoptosis, inhibiting angiogenesis, and improving cognitive function. 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone has been found to reduce the expression of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and inhibit the activity of NF-kappaB, a transcription factor that regulates the expression of pro-inflammatory genes. 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone also induces apoptosis in cancer cells by activating caspase-3 and -9, and inhibits angiogenesis by reducing the expression of VEGF and MMP-9. In Alzheimer's disease, 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone has been found to improve cognitive function by increasing the expression of synaptic proteins and reducing the accumulation of amyloid-beta.

Advantages and Limitations for Lab Experiments

1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone can be easily synthesized using a variety of methods, and its biological effects can be easily measured using cell-based assays and animal models. However, 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone also has some limitations for lab experiments, including its potential toxicity and off-target effects. 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone has been found to induce liver toxicity and nephrotoxicity in animal models, and its off-target effects on other gamma-secretase substrates, such as Notch receptors, may limit its therapeutic potential.

Future Directions

There are several future directions for research on 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone, including its potential therapeutic applications in other diseases, such as viral infections and autoimmune disorders. 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone has been found to exhibit antiviral activity against a range of viruses, including HIV and hepatitis C virus, and its potential use as an antiviral agent warrants further investigation. 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone may also have potential as an immunomodulatory agent, as it has been found to reduce the expression of pro-inflammatory cytokines. Further research is needed to elucidate the molecular mechanisms underlying the biological effects of 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone and to identify potential drug targets for its therapeutic applications.

Synthesis Methods

1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone can be synthesized using a variety of methods, including the reaction of 2-aminobenzophenone with ethyl chloroacetate, followed by cyclization with hydroxylamine hydrochloride. Another method involves the reaction of 2-amino-3,5-dimethylbenzoic acid with ethyl chloroacetate, followed by cyclization with hydroxylamine hydrochloride. Both methods result in the formation of 1-[2-(3,5-dihydro-2H-1,4-benzoxazepine-4-carbonyl)phenyl]ethanone with high yields and purity.